Cas no 16638-85-0 (2H-1,3,4-Oxadiazin-2-one,tetrahydro-4,5-dimethyl-6-phenyl-, cis-(-)- (8CI,9CI))

• Product name: 2H-1,3,4-Oxadiazin-2-one,tetrahydro-4,5-dimethyl-6-phenyl-, cis-(-)- (8CI,9CI)
• CAS No: 16638-85-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 143376
• PubChem ID: 204577

2H-1,3,4-Oxadiazin-2-one,tetrahydro-4,5-dimethyl-6-phenyl-, cis-(-)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,4-Oxadiazin-2-one,tetrahydro-4,5-dimethyl-6-phenyl-, cis-(-)- (8CI,9CI)
• cis-(-)-3,4,5,6-Tetrahydro-4,5-dimethyl-6-phenyl-2H-1,3,4-oxadiazin-2-one
• BRN 0522534
• DTXSID50937190
• 16638-85-0
• 2H-1,3,4-Oxadiazin-2-one, tetrahydro-4,5-dimethyl-6-phenyl-, cis-(-)-
• 4,5-Dimethyl-6-phenyl-5,6-dihydro-4H-1,3,4-oxadiazin-2-ol

• Inchi： InChI=1S/C11H14N2O2/c1-8-10(9-6-4-3-5-7-9)15-11(14)12-13(8)2/h3-8,10H,1-2H3,(H,12,14)
• InChI Key： UXVSYSJHNUGVCD-UHFFFAOYSA-N
• SMILES： O=C1NN(C)C(C)C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.113
• Refractive Index: 1.52
• PSA: 41.57